Cas no 2033-81-0 (1-(4-Bromobutoxy)-4-chlorobenzene)

• Product Name: 1-(4-Bromobutoxy)-4-chlorobenzene
• CAS No: 2033-81-0
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• MDL: MFCD02030563
• CID: 274107
• PubChem ID: 2734934
• Update Time: 2025-10-25

1-(4-Bromobutoxy)-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(4-bromobutoxy)-4-chloro-
• 1-(4-Bromo-butoxy)-4-chloro-benzene
• 1-(4-BROMOBUTOXY)-4-CHLOROBENZENE
• NULL
• 4-Bromo-1-(4-chlorophenoxy)butane;4-Chlorophenoxybutylbromide
• FT-0768084
• DTXSID50370583
• DPTVPYBSBNIACI-UHFFFAOYSA-N
• CS-0117210
• CAA03381
• AS-10463
• 2033-81-0
• 1H-Pyrazole, 1-(2,2-dimethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• MFCD02030563
• Benzene, 1-(4-bromobutoxy)-4-chloro-
• SCHEMBL1172364
• BCP33983
• 1-(4-Bromo-butoxy)-4-chlorobenzene
• BB 0217932
• AKOS000301915
• DA-08449
• 1-(4-Bromobutoxy)-4-chlorobenzene

• MDL： MFCD02030563
• Inchi： 1S/C10H12BrClO/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6H,1-2,7-8H2
• InChI Key： DPTVPYBSBNIACI-UHFFFAOYSA-N
• SMILES： BrCCCCOC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 261.97600
• Monoisotopic Mass: 261.976005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.401
• Melting Point: 30-31 °C
• Boiling Point: 159-161 °C (9 mmHg)
• Flash Point: 160 °C
• Refractive Index: 1.544
• PSA: 9.23000
• LogP: 3.89390

1-(4-Bromobutoxy)-4-chlorobenzene Security Information

• Hazard Category Code： 36/37/38-20/22
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38; R20/22

Additional information on 1-(4-Bromobutoxy)-4-chlorobenzene

Introduction to 1-(4-Bromobutoxy)-4-chlorobenzene (CAS No. 2033-81-0)

1-(4-Bromobutoxy)-4-chlorobenzene, identified by its CAS number 2033-81-0, is a significant compound in the field of organic synthesis and pharmaceutical research. This aromatic ether derivative features a benzene ring substituted with both a 4-bromobutoxy group and a 4-chloro substituent, making it a versatile intermediate for various chemical transformations. The unique structural properties of this compound have garnered attention in recent years due to its potential applications in drug development and material science.

The synthesis of 1-(4-Bromobutoxy)-4-chlorobenzene typically involves the reaction of 4-chlorobenzyl bromide with butanol in the presence of a base catalyst. This process highlights the compound's utility as a building block for more complex molecules. The presence of both bromine and chlorine atoms on the benzene ring enhances its reactivity, allowing for further functionalization through nucleophilic aromatic substitution or cross-coupling reactions.

In recent years, researchers have explored the applications of 1-(4-Bromobutoxy)-4-chlorobenzene in the development of novel pharmaceuticals. Its structural motif is particularly relevant in the synthesis of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of tyrosine kinases by binding to their active sites. The< strong>4-bromobutoxy group provides a hydrophobic anchor, while the< strong>4-chloro group serves as a key interaction point with the target protein.

Moreover, the compound has shown promise in materials science, particularly in the design of liquid crystals and organic semiconductors. The rigid benzene core combined with the flexible alkoxy side chains allows for tunable properties, making it an excellent candidate for creating advanced materials with specific optical and electronic characteristics. Recent advancements in polymer chemistry have leveraged 1-(4-Bromobutoxy)-4-chlorobenzene to develop high-performance polymers with enhanced thermal stability and mechanical strength.

The pharmaceutical industry has also been keen on exploring the therapeutic potential of this compound. Preclinical studies indicate that certain analogs of 1-(4-Bromobutoxy)-4-chlorobenzene exhibit anti-inflammatory properties by inhibiting cyclooxygenase-2 (COX-2) enzymes. The< strong>4-bromobutoxy moiety is believed to contribute to this effect by stabilizing the enzyme-substrate complex, thereby reducing prostaglandin synthesis. These findings have prompted further investigation into its role in developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, 1-(4-Bromobutoxy)-4-chlorobenzene has been utilized in agrochemical research. Its structural features make it a valuable intermediate in synthesizing herbicides and fungicides that target specific enzymatic pathways in plants. By modifying the< strong>4-bromobutoxy and< strong>4-chloro substituents, chemists can fine-tune the selectivity and potency of these compounds, leading to more effective crop protection agents.

The environmental impact of using 1-(4-Bromobutoxy)-4-chlorobenzene as an intermediate has also been studied. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce hazardous byproducts during synthesis. Advances in catalytic systems have enabled more efficient production processes, lowering the environmental footprint associated with its manufacture. These efforts align with global initiatives to promote sustainable chemical practices.

The future prospects for 1-(4-Bromobutoxy)-4-chlorobenzene are promising, with ongoing research uncovering new applications across multiple disciplines. As synthetic methodologies continue to evolve, this compound is expected to play an even greater role in drug discovery, materials science, and industrial chemistry. Its unique structural attributes provide a rich foundation for innovation, driving progress in both academic and industrial settings.